Cas no 134653-70-6 (Butanoic acid, 2-[(dimethylamino)methylene]-3-oxo-, ethyl ester, (2Z)-)

• Product Name: Butanoic acid, 2-[(dimethylamino)methylene]-3-oxo-, ethyl ester, (2Z)-
• CAS No: 134653-70-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 1236203
• PubChem ID: 2777118
• Update Time: 2025-04-20

Butanoic acid, 2-[(dimethylamino)methylene]-3-oxo-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(dimethylamino)methylene]-3-oxo-, ethyl ester, (2Z)-
• ethyl (2Z)-2-[(dimethylamino)methylene]-3-oxobutanoate
• 2-Dimethylaminomethylen-acetessigsaeureethylester
• 134653-70-6
• (Z)-ethyl 2-((dimethylamino)methylene)-3-oxobutanoate
• ETHYL (2Z)-2-ACETYL-3-(DIMETHYLAMINO)ACRYLATE
• SCHEMBL120745
• ethyl (2Z)-2-[(dimethylamino)methylidene]-3-oxobutanoate
• AKOS023553013
• AS-9577
• DB-300178

• Inchi： 1S/C9H15NO3/c1-5-13-9(12)8(7(2)11)6-10(3)4/h6H,5H2,1-4H3/b8-6-
• InChI Key： LQSOVGAUOHMPLK-VURMDHGXSA-N
• SMILES： O(CC)C(/C(/C(C)=O)=C\N(C)C)=O

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61